3-[4-(Dimethylamino)phenyl]-2-[5-(2-fluorobenzoyl)-2-thienyl]acrylonitrile

• IUPAC Name: (E)-3-[4-(dimethylamino)phenyl]-2-[5-(2-fluorobenzoyl)thiophen-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C22H17FN2OS/c1-25(2)17-9-7-15(8-10-17)13-16(14-24)20-11-12-21(27-20)22(26)18-5-3-4-6-19(18)23/h3-13H,1-2H3/b16-13+
• InChI Key: FMHMPHFPQRSLTK-DTQAZKPQSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C=C(C#N)C2=CC=C(S2)C(=O)C3=CC=CC=C3F
• Isomeric SMILES: CN(C)C1=CC=C(C=C1)/C=C(\C#N)/C2=CC=C(S2)C(=O)C3=CC=CC=C3F
• Molecular Formula: C22H17FN2OS
• Molecular Weight: 376.4 g/mol

Description

This compound is a chemical substance with the CAS number 338966-67-9. It is used in various chemical reactions and has specific physical and chemical properties.

Physical And Chemical Properties Analysis

This compound has specific physical and chemical properties, including a specific melting point, boiling point, and density. It also has a specific molecular formula and molecular weight.

Scientific Research Applications

Cycloaddition Reactions and Antimicrobial Activities

A study explored the cycloaddition reactions of 5-(2-thienyl)methylene derivatives, including compounds similar to 3-[4-(Dimethylamino)phenyl]-2-[5-(2-fluorobenzoyl)-2-thienyl]acrylonitrile, with acrylonitrile and other reagents, resulting in products with antimicrobial activities (Ead, Metwalli, & Morsi, 1990).

Fluorescence Probes in Protein Studies

Another research focus is on fluorescent probes for protein studies, where derivatives of this compound, such as Acrylodan, have been used to study "hydrophobic" domains and conformational changes in proteins due to their solvent-sensitive fluorescence properties (Prendergast et al., 1983).

Crystal Structures and Intermolecular Interactions

Research has also been conducted on the Z/E isomerism of related compounds, examining their crystal structures and secondary intermolecular interactions. Such studies contribute to the understanding of molecular packing and stability, with implications for materials science (Tammisetti et al., 2018).

Fluorescence Improvement and Packing Modes

The effects of molecular packing on the fluorescence properties of (dimethylamino)arylacrylonitrile derivatives have been investigated, highlighting how different substituents and crystal lattices influence fluorescence, which is critical for developing advanced fluorescent materials (Percino et al., 2013).

Antioxidant Activity of Thiazolidin-4-one Derivatives

A study utilizing 4-fluorobenzaldehyde for the synthesis of thiazolidin-4-one derivatives, interacting with acrylonitrile, showed promising antioxidant activity. This research opens avenues for the development of new antioxidant agents (El Nezhawy et al., 2009).